Cas no 2228187-82-2 (4-(4-methanesulfonylphenyl)butan-2-ol)

• Product Name: 4-(4-methanesulfonylphenyl)butan-2-ol
• CAS No: 2228187-82-2
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5943356
• PubChem ID: 165648150
• Update Time: 2025-05-22

4-(4-methanesulfonylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonylphenyl)butan-2-ol
• EN300-1990015
• 2228187-82-2

• Inchi： 1S/C11H16O3S/c1-9(12)3-4-10-5-7-11(8-6-10)15(2,13)14/h5-9,12H,3-4H2,1-2H3
• InChI Key： CSMORYLZCPVDFN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(C)O)(=O)=O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(4-methanesulfonylphenyl)butan-2-ol

Recent Advances in the Study of 4-(4-Methanesulfonylphenyl)butan-2-ol (CAS: 2228187-82-2): A Comprehensive Research Brief

In recent years, 4-(4-methanesulfonylphenyl)butan-2-ol (CAS: 2228187-82-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its methanesulfonylphenyl and butanol functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-(4-methanesulfonylphenyl)butan-2-ol. Recent publications highlight novel synthetic pathways that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that enhances enantioselectivity, a critical factor for its biological activity. These advancements are pivotal for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological research has revealed that 4-(4-methanesulfonylphenyl)butan-2-ol exhibits potent anti-inflammatory and analgesic properties. Mechanistic studies indicate that it modulates key signaling pathways, including the NF-κB and COX-2 pathways, which are implicated in chronic inflammatory diseases. A recent in vivo study published in Bioorganic & Medicinal Chemistry Letters reported significant reduction in inflammatory markers in animal models, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Additionally, the compound's pharmacokinetic profile has been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, providing crucial data for drug formulation. For example, a 2024 paper in European Journal of Pharmaceutical Sciences detailed its high oral bioavailability and favorable metabolic stability, making it a suitable candidate for oral administration. These findings are instrumental in guiding further preclinical development.

In conclusion, 4-(4-methanesulfonylphenyl)butan-2-ol (CAS: 2228187-82-2) represents a promising molecule with diverse therapeutic applications. The latest research underscores its potential in anti-inflammatory drug development, supported by advancements in synthesis, pharmacological efficacy, and pharmacokinetic optimization. Future studies should focus on clinical translation and exploring its broader biomedical applications, ensuring its integration into the next generation of pharmaceutical innovations.